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Compound of Interest

Compound Name: Methyl-Dodovisate A

Cat. No.: B1181257 Get Quote

A detailed examination of the isolation, bioactivity, and comparative efficacy of Methyl-
Dodovisate A, a promising natural compound for further therapeutic development.

Methyl-Dodovisate A, a modified clerodane diterpenoid, has been identified as a significant

bioactive compound, primarily isolated from the plant Dodonaea viscosa (L.) Jacq.[1][2] This

plant is used extensively in traditional medicine, prompting scientific investigation into its

chemical constituents and pharmacological properties.[2] This guide provides a comparative

analysis of Methyl-Dodovisate A, focusing on its source, isolation, and cytotoxic activity

against various cancer cell lines, benchmarked against other compounds.

Isolation and Sourcing
Methyl-Dodovisate A is a key diterpenoid found in Dodonaea viscosa, a plant species with a

global distribution.[2] It is typically extracted from the leaves or stems of the plant.[2][3] While

D. viscosa is the principal source, the yield and profile of co-isolated compounds can vary. For

instance, investigations of D. viscosa from Reunion Island revealed that diterpenes, including

Methyl-Dodovisate A and a new isomer, Methyl-iso-dodovisate A, constituted over 50% of the

essential oil's chemical composition.[2]

The isolation process is crucial for obtaining pure Methyl-Dodovisate A for research and

bioassays. A general workflow for its isolation is outlined below.
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Extraction & Initial Processing

Fractionation

Chromatographic Purification

Dried Plant Material
(Dodonaea viscosa leaves/stems)

Solvent Extraction
(e.g., Methanol)

Crude Extract

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate)

Bioactive Fractions
(e.g., Chloroform/Ethyl Acetate Fraction)

Column Chromatography
(Silica Gel)

Preparative HPLC

Pure Methyl-Dodovisate A

Methyl-Dodovisate A Cellular Stress p53 Activation Bax Upregulation Mitochondrial
Pathway Caspase-9 Caspase-3

(Executioner) Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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